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Abstract
Calcium Glycerophosphate is a complex salt of glycerophosphoric acid widely utilized in

pharmaceutical, nutraceutical, and oral care products.[1][2] This technical guide provides an in-

depth overview of its chemical properties, structure, and analytical methodologies. The

document details the compound's physicochemical characteristics, including its isomeric forms

and solubility. Standardized experimental protocols for identification, assay, and impurity

profiling are presented to ensure quality control and support formulation development.

Furthermore, the guide elucidates the mechanism of action of Calcium Glycerophosphate in

dental applications through a signaling pathway diagram. This comprehensive resource is

intended to support researchers, scientists, and drug development professionals in their work

with this versatile compound.

Chemical and Physical Properties
Calcium Glycerophosphate is a white, fine, odorless, and slightly hygroscopic powder.[2][3]

The commercial product is typically a mixture of the calcium salts of beta-, D-, and L-alpha-

glycerophosphoric acid, and it may be hydrated.[1][4] It is recognized as a safe (GRAS) food

ingredient by the FDA and is used as a source of calcium and phosphorus.[2]
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Calcium Glycerophosphate is an organic calcium salt where the counterion is glycerol

phosphate.[5] Three isomers exist: the beta-glycerophosphoric acid calcium salt, and the D(+)-

and L(-)-alpha-glycerophosphoric acid calcium salts.[3] The commercial form is a variable

mixture of these isomers.[4]

IUPAC Name: calcium;2,3-dihydroxypropyl phosphate[6]

Chemical Formula: C₃H₇CaO₆P[2]

Molecular Weight: 210.14 g/mol [2]

CAS Registry Number: 27214-00-2[3]

Quantitative Data Summary
The following table summarizes the key quantitative properties of Calcium
Glycerophosphate.

Property Value References

Molecular Weight 210.14 g/mol [2][3]

Percent Composition
C 17.15%, H 3.36%, Ca

19.07%, O 45.68%, P 14.74%
[3]

Melting Point Decomposes at >170°C [3]

Solubility in Water

1 g in approx. 50 mL of water.

More soluble at lower

temperatures.

[7]

Solubility in Alcohol
Practically insoluble in ethanol

(96%).
[7][8][9]

pH of Aqueous Solution Alkaline [3]

Calcium (Ca) Content
Not less than 18.6% and not

more than 19.4% (dried basis)
[4]

Loss on Drying Maximum 12.0% [7]
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Experimental Protocols
The following sections detail the methodologies for key experiments related to the analysis of

Calcium Glycerophosphate.

Identification Tests
These tests are designed to confirm the presence of calcium and phosphate ions in the

sample.

A. Test for Phosphate:

Ignite 0.1 g of the substance in a crucible.

Dissolve the residue in 5 mL of nitric acid.

Heat the solution on a water bath for 1 minute and then filter.

To 1 mL of the filtrate, add 2 mL of ammonium molybdate solution.

Expected Result: A yellow color develops.[1][3]

B. Test for Calcium:

Dissolve approximately 20 mg of the sample in 5 mL of 5 M acetic acid.

Add 0.5 mL of a potassium ferrocyanide solution (53 g/L). The solution should remain clear.

Add about 50 mg of ammonium chloride.

Expected Result: A white crystalline precipitate is formed.[1][3]

Assay for Calcium Content (Complexometric Titration)
This method determines the percentage of calcium in the sample.

Accurately weigh about 0.200 g of Calcium Glycerophosphate.

Dissolve the sample in 300 mL of water.
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Add 6 mL of 10 M sodium hydroxide and approximately 15 mg of calconcarboxylic acid

triturate indicator.

Titrate with a standardized 0.1 M edetate disodium (EDTA) solution.

The endpoint is reached when the solution turns a distinct blue color.

Calculation: Each mL of 0.1 M edetate disodium is equivalent to 4.008 mg of calcium (Ca).[1]

[7]

Limit Tests for Impurities
These tests ensure that the levels of various impurities are below the specified limits.

Chlorides: Dissolve 0.125 g of the sample in a mixture of 8 mL of water and 2 mL of 5 M

acetic acid, and dilute to 15 mL with water. Add 1 mL of 2 M nitric acid, followed by 1 mL of

silver nitrate solution (17 g/L). The resulting turbidity should not exceed that of a standard

solution.[1]

Sulfates: A solution of the substance is treated with barium chloride in an acidic medium. The

resulting turbidity is compared to a standard.[7]

Arsenic: The test involves the generation of arsine gas, which then reacts with mercuric

bromide paper. The intensity of the resulting stain is compared to a standard.[1]

Heavy Metals: This test is based on the precipitation of metal sulfides. The color of the

resulting solution is compared to a lead standard.[1]

Loss on Drying: Dry 1.000 g of the substance in an oven at 150°C for 4 hours. The loss in

weight should not exceed 12.0%.[7]

Mechanism of Action in Dental Applications
Calcium Glycerophosphate is incorporated into oral care products for its anti-caries effects.[1]

Its mechanism of action involves multiple pathways that contribute to the protection of tooth

enamel.[2]

Logical Workflow of Anti-Caries Effect
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The following diagram illustrates the logical workflow of how Calcium Glycerophosphate
exerts its protective effects against dental caries.

Calcium Glycerophosphate in Oral Cavity
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Caption: Logical workflow of the anti-caries mechanism of Calcium Glycerophosphate.

Experimental Workflow for Purity Analysis
The following diagram outlines a typical experimental workflow for the quality control analysis of

a Calcium Glycerophosphate sample.
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Caption: Experimental workflow for the purity analysis of Calcium Glycerophosphate.
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Conclusion
This technical guide provides a foundational understanding of the chemical properties,

structure, and analysis of Calcium Glycerophosphate. The presented data and experimental

protocols are essential for ensuring the quality and efficacy of products containing this

compound. The visualization of its anti-caries mechanism offers a clear perspective on its

functional role in oral care applications. This guide serves as a valuable resource for

professionals in research, development, and quality assurance who work with Calcium
Glycerophosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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